Cas no 1006962-61-3 (5-Chloro-2-(1,5-dimethyl-1H-pyrazol-4-ylmethoxy)-phenylamine)

• Product Name: 5-Chloro-2-(1,5-dimethyl-1H-pyrazol-4-ylmethoxy)-phenylamine
• CAS No: 1006962-61-3
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 3060633
• PubChem ID: 19624526
• Update Time: 2025-04-21

5-Chloro-2-(1,5-dimethyl-1H-pyrazol-4-ylmethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(1,5-dimethyl-1H-pyrazol-4-ylmethoxy)-phenylamine
• AKOS000316038
• STK351446
• 1006962-61-3
• CS-0339970
• DTXSID401181261
• 5-chloro-2-[(1,5-dimethyl-1H-pyrazol-4-yl)methoxy]aniline
• 5-Chloro-2-[(1,5-dimethyl-1H-pyrazol-4-yl)methoxy]benzenamine
• 5-Chloro-2-((1,5-dimethyl-1H-pyrazol-4-yl)methoxy)aniline

• Inchi： 1S/C12H14ClN3O/c1-8-9(6-15-16(8)2)7-17-12-4-3-10(13)5-11(12)14/h3-6H,7,14H2,1-2H3
• InChI Key： SNLKMLMEYSDYFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 251.0825398Da
• Monoisotopic Mass: 251.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers